Cas no 1807105-21-0 (Methyl 2-bromo-3-methyl-4-nitrophenylacetate)

• Product Name: Methyl 2-bromo-3-methyl-4-nitrophenylacetate
• CAS No: 1807105-21-0
• MF: C₁₀H₁₀BrNO₄
• MW: 288.094702243805
• CID: 4792875
• Update Time: 2025-10-30

Methyl 2-bromo-3-methyl-4-nitrophenylacetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-bromo-3-methyl-4-nitrophenylacetate

• Inchi： 1S/C10H10BrNO4/c1-6-8(12(14)15)4-3-7(10(6)11)5-9(13)16-2/h3-4H,5H2,1-2H3
• InChI Key： ACHVJSYRFZWKGJ-UHFFFAOYSA-N
• SMILES： BrC1C(C)=C(C=CC=1CC(=O)OC)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 279
• XLogP3: 2.6
• Topological Polar Surface Area: 72.1

Additional information on Methyl 2-bromo-3-methyl-4-nitrophenylacetate

Methyl 2-bromo-3-methyl-4-nitrophenylacetate: A Comprehensive Overview

Methyl 2-bromo-3-methyl-4-nitrophenylacetate, also known by its CAS number CAS No. 1807105-21-0, is a complex organic compound with a diverse range of applications in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its unique structure, which includes a methyl group attached to an acetate ester, along with substituents such as bromine and nitro groups on the aromatic ring. The presence of these functional groups imparts distinctive chemical properties, making it a valuable compound for various research and industrial purposes.

The synthesis of Methyl 2-bromo-3-methyl-4-nitrophenylacetate involves a series of carefully designed organic reactions. Typically, the starting material is an aromatic compound with suitable directing groups, which undergoes substitution and acetylation reactions to introduce the desired functional groups. The bromination and nitration steps are critical in determining the final structure and reactivity of the compound. Recent advancements in catalytic methods and green chemistry have enabled more efficient and environmentally friendly syntheses of this compound, aligning with the growing demand for sustainable chemical processes.

One of the most notable applications of Methyl 2-bromo-3-methyl-4-nitrophenylacetate is in drug discovery and development. The compound serves as a valuable intermediate in the synthesis of bioactive molecules, particularly those targeting specific receptors or enzymes. For instance, researchers have utilized this compound to develop potential anti-cancer agents by exploiting its ability to modulate cellular signaling pathways. The bromine and nitro groups play a crucial role in enhancing the bioavailability and selectivity of these drug candidates.

In addition to its role in pharmacology, Methyl 2-bromo-3-methyl-4-nitrophenylacetate has found applications in materials science, particularly in the development of advanced polymers and coatings. The compound's ability to undergo various polymerization reactions makes it a promising candidate for creating high-performance materials with tailored properties such as thermal stability, mechanical strength, and resistance to environmental degradation.

Recent studies have also explored the use of Methyl 2-bromo-3-methyl-4-nitrophenylacetate in environmental chemistry. Its ability to act as a catalyst or precursor in remediation processes has been investigated, offering potential solutions for addressing pollution and waste management challenges. For example, researchers have demonstrated its effectiveness in facilitating the breakdown of persistent organic pollutants under specific conditions.

The physical properties of Methyl 2-bromo-3-methyl-4-nitrophenylacetate are well-documented, including its melting point, boiling point, density, and solubility characteristics. These properties are essential for determining its suitability in various industrial and laboratory settings. Advanced analytical techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography have been employed to characterize this compound at a molecular level, providing insights into its structural integrity and reactivity.

From a safety standpoint, handling Methyl 2-bromo-3-methyl-4-nitrophenylacetate requires adherence to standard laboratory protocols to ensure safe storage and usage. Proper ventilation, protective equipment, and spill control measures are recommended due to its potential hazards when exposed to certain conditions or incompatible substances.

In conclusion, Methyl 2-bromo-3-methyl-4-nitrophenylacetate, with its CAS number CAS No. 1807105-21-0, is a versatile compound with significant contributions across multiple scientific domains. Its unique structure and functional groups make it an invaluable tool for researchers and industry professionals alike. As ongoing research continues to uncover new applications and optimizations for this compound, its role in advancing science and technology is expected to grow further.